Veratraldehyde, azine
Description
Veratraldehyde, also known as 3,4-Dimethoxybenzaldehyde, is an organic compound widely used as a flavorant and odorant . It is structurally related to benzaldehyde and is popular commercially because of its pleasant woody fragrance . It is a derivative of vanillin, from which it is prepared by methylation . Veratraldehyde, azine, has a linear formula of C18H20N2O4 .
Synthesis Analysis
Veratraldehyde is conventionally synthesized by the condensation of hydrazine with ketones and aldehydes . It can also be synthesized by the oxidation of a precursor compound, namely vanillin, using potassium dichromate in the presence of Lewis acids under solid phase conditions .Molecular Structure Analysis
Azines are organic molecules which bear the C=N-N=C functional unit . Veratraldehyde, azine, has a molecular weight of 328.371 . It contains total 45 bond(s); 25 non-H bond(s), 14 multiple bond(s), 7 rotatable bond(s), 2 double bond(s), 12 aromatic bond(s), 2 six-membered ring(s), 2 imine(s) (aromatic), and 4 ether(s) (aromatic) .Chemical Reactions Analysis
Veratraldehyde exhibits lively chemical properties, readily undergoing reactions with various substances. It can undergo condensation reactions with alcohols, phenols, aldehydes, and other compounds, leading to the formation of new organic compounds . It can also undergo oxidation, reduction, hydrolysis, and other reactions, yielding a wide range of derivatives .Physical And Chemical Properties Analysis
Veratraldehyde is a colorless to pale yellow lumps or fused solid with high reactivity . It possesses a distinctive aroma and is commonly used as a food flavoring agent . It exhibits lively chemical properties, readily undergoing reactions with various substances .Safety and Hazards
properties
IUPAC Name |
(E)-1-(3,4-dimethoxyphenyl)-N-[(E)-(3,4-dimethoxyphenyl)methylideneamino]methanimine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O4/c1-21-15-7-5-13(9-17(15)23-3)11-19-20-12-14-6-8-16(22-2)18(10-14)24-4/h5-12H,1-4H3/b19-11+,20-12+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DCROUMFSOORFPU-AYKLPDECSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C=NN=CC2=CC(=C(C=C2)OC)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=C(C=C(C=C1)/C=N/N=C/C2=CC(=C(C=C2)OC)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Veratraldazine | |
CAS RN |
17745-86-7 |
Source
|
| Record name | VERATRALDEHYDE AZINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![1-[4-(difluoromethoxy)phenyl]-5-methyl-N-(4-methylsulfonylphenyl)-1,2,4-triazole-3-carboxamide](/img/no-structure.png)